Cas no 1052404-70-2 (({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide)

• Product Name: ({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
• CAS No: 1052404-70-2
• MF: C₁₇H₁₈IN₃S
• MW: 423.31439447403
• MDL: MFCD04440716
• CID: 3148199
• PubChem ID: 2770938
• Update Time: 2025-04-21

({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• <br>({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroio dide
• ({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
• 1052404-70-2
• AB90374
• 1-(2-Methylbenzyl)-1H-indol-3-yl imidothiocarbamate hydroiodide
• [1-[(2-methylphenyl)methyl]indol-3-yl] carbamimidothioate;hydroiodide
• EN300-237685
• F1386-0164
• AKOS026676830

• MDL： MFCD04440716
• Inchi： 1S/C17H17N3S.HI/c1-12-6-2-3-7-13(12)10-20-11-16(21-17(18)19)14-8-4-5-9-15(14)20;/h2-9,11H,10H2,1H3,(H3,18,19);1H
• InChI Key： XCOCHQHVHAHUSZ-UHFFFAOYSA-N
• SMILES： I.S(C(=N)N)C1=CN(C2C=CC=CC=21)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 423.02662Da
• Monoisotopic Mass: 423.02662Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles